Cas no 29777-89-7 (Butanoic acid, 2,2,3-trimethyl-3-nitro-, ethyl ester)

Butanoic acid, 2,2,3-trimethyl-3-nitro-, ethyl ester structure
29777-89-7 structure
Product Name:Butanoic acid, 2,2,3-trimethyl-3-nitro-, ethyl ester
CAS No:29777-89-7
MF:C9H17NO4
MW:203.23558306694
CID:1439377
PubChem ID:15869141
Update Time:2025-04-20

Butanoic acid, 2,2,3-trimethyl-3-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2,2,3-trimethyl-3-nitro-, ethyl ester
    • ethyl 2,2,3-trimethyl-3-nitrobutanoate
    • 29777-89-7
    • SCHEMBL11803604
    • DTXSID40579008
    • Inchi: 1S/C9H17NO4/c1-6-14-7(11)8(2,3)9(4,5)10(12)13/h6H2,1-5H3
    • InChI Key: BXEKYOHNHJBIPR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C)(C)C(C)(C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 203.11581
  • Monoisotopic Mass: 203.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44
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